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Compound of Interest

Compound Name: Trilostane-d3

Cat. No.: B12378141

This document provides essential safety and logistical information for the proper disposal of
Trilostane-d3, a deuterium-labeled form of Trilostane. Adherence to these procedures is critical
to ensure personnel safety and environmental compliance. Trilostane is a competitive and
orally active 3-B-hydroxysteroiddehydrogenase (33-HSD) inhibitor and is considered a
hazardous substance, requiring special handling and disposal protocols.[1][2][3]

Health and Safety Summary

Trilostane is classified with the following hazards:

o Causes skin irritation.[1][2]

o Causes serious eye irritation.

o Suspected of damaging fertility or the unborn child.

Personal Protective Equipment (PPE) is mandatory when handling Trilostane-d3. This
includes:

» Protective gloves
» Protective clothing

» Eye and face protection
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e Appropriate respiratory protection if dust is generated

Quantitative Data Summary

Property Value Source
Molecular Formula C20H24D3NO3
Molecular Weight 332.46

Room Temperature, in a dry
Storage Temperature _
and well-ventilated place

Disposal Protocol: A Step-by-Step Guide

The primary and mandated method for the disposal of Trilostane-d3 is through a licensed
professional waste disposal service. Do not attempt to dispose of this chemical through
standard laboratory or municipal waste streams.

Step 1: Preparation for Disposal

o Container Integrity: Ensure the Trilostane-d3 is in its original or a compatible, tightly sealed,
and clearly labeled container. Leave chemicals in their original containers.

e Labeling: The container must be labeled as hazardous waste, clearly identifying the contents
as "Trilostane-d3" and including appropriate hazard symbols.

e Segregation: Store the waste container in a designated hazardous waste accumulation area,
segregated from incompatible materials such as strong oxidizing agents, and highly alkaline
or acidic materials.

Step 2: Arranging for Professional Disposal

o Contact a Licensed Service: Identify and contact a licensed hazardous waste disposal
company. Your institution's Environmental Health and Safety (EHS) department will have a
list of approved vendors.

e Provide Information: Furnish the disposal company with the Safety Data Sheet (SDS) for
Trilostane and provide details on the quantity and concentration of Trilostane-d3 to be
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disposed of.

e Schedule Pickup: Arrange a scheduled pickup time for the hazardous waste.
Step 3: Handling and Transfer

o Wear Appropriate PPE: When preparing for pickup, ensure all personnel handling the waste
container are wearing the prescribed PPE.

o Documentation: Complete all required waste disposal manifests and documentation provided
by the disposal company and your institution's EHS department.

o Safe Transfer: Hand over the waste to the disposal company representative.
Contaminated Materials Disposal

e Any materials, such as gloves, absorbent pads, or labware that have come into contact with
Trilostane-d3 must be treated as hazardous waste.

o These materials should be collected in a designated, sealed, and labeled hazardous waste
container for disposal by the licensed service.

o Contaminated packaging should be triple-rinsed (or equivalent) and offered for recycling or
reconditioning if possible; otherwise, it should be punctured to prevent reuse and disposed of
in a sanitary landfill or through controlled incineration.

Spill Management

In the event of a spill:
e Evacuate and Ventilate: Evacuate the immediate area and ensure adequate ventilation.
o Control Ignition Sources: Remove all sources of ignition.

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product
enter drains.

o Cleanup:
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o For dry spills, carefully sweep or scoop the material to avoid creating dust and place it in a
suitable, closed container for disposal.

o For liquid spills, use an inert absorbent material to contain and collect the spillage.

o Decontamination: Clean the spill area thoroughly.

o Dispose of Waste: All cleanup materials must be disposed of as hazardous waste.

Visualizing the Disposal Workflow

The following diagrams illustrate the key decision-making and procedural workflows for the
proper disposal of Trilostane-d3.

Don Appropriate PPE Contain Spill & Prevent Entry to Drains Clean Spill with Appropriate Materials

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemicalbook.com [chemicalbook.com]

2. cdn.accentuate.io [cdn.accentuate.io]

3. medchemexpress.com [medchemexpress.com]

 To cite this document: BenchChem. [Safe Disposal of Trilostane-d3: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12378141#trilostane-d3-proper-disposal-procedures]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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